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Frequently Asked Questions (FAQSs)

e Q1: What is the overall effect of combining picoxystrobin with nitrogen on wheat? A: Adding
picoxystrobin to a triazole fungicide program and supplementing with nitrogen has been shown to
improve disease control, delay leaf senescence, and consistently increase grain yield and thousand-
grain weight. While a small reduction in grain protein concentration can sometimes occur, this can be

effectively compensated for by applying extra nitrogen, such as foliar urea at anthesis [1].

Q2: How does picoxystrobin affect fungal physiology? A: Picoxystrebin is a Quinone outside
inhibitor (Qol) fungicide. Its primary mode of action is to target the cytochrome bcl complex in the
mitochondrial respiration chain, inhibiting electron transport and blocking ATP synthesis. Research on
Neopestalotiopsis clavispora has shown that this leads to increased fungal cell membrane permeability

and a severe reduction in cellular ATP production [2].

Q3: What is the typical sensitivity range of fungal pathogens to picoxystrobin? A: Sensitivity can
vary by pathogen species and strain. The table below summarizes the sensitivity of Neopestalotiopsis

clavispora, as determined by in vitro assays [2].
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ECso Range Mean ECso
Test Method Pathogen
(ng/mL) (ng/mL)
Mycelial Growth Inhibition Neopestalotiopsis 0.0062 - 0.0658 0.0282 £ 0.0148
clavispora
Spore Germination Neopestalotiopsis 0.0014 - 0.0099 0.0048 = 0.0022
Inhibition clavispora

¢ Q4: What is the resistance risk for fungi against picoxystrobin? A: The risk appears manageable
in some pathosystems. Studies on Neopestalotiopsis clavispora found that although picoxystrobin-
resistant mutants could be generated in the lab, they suffered a fitness penalty. These mutants
showed reduced conidium production and pathogenicity compared to their wild-type progenitors [2].
No mutations were detected in the Cytb gene in these mutants, suggesting a possible alternative
resistance mechanism [2].

Experimental Protocols & Methodologies

Protocol for In Vitro Fungicide Sensitivity Assay

This protocol is adapted from established methods for determining the sensitivity of fungal pathogens to

picoxystrobin [2].

e Key Materials:

o Fungicide: Technical grade picoxystrobin (e.g., 98% purity).

o Stock Solution: Dissolve in methanol to a concentration of 10 mg/mL and store at 4°C.

o Media: Alkyl Ester Agar (AEA) media.

o Inhibitor: Salicylhydroxamic acid (SHAM), added to media at 50 pg/mL to suppress the
alternative oxidase pathway in fungi.

o Test Organism: Pure cultures of the target fungal pathogen.

¢ Procedure:

o Prepare Media: Dilute the picoxystrobin stock solution to create a series of concentrations in
AEA media amended with SHAM. Common test concentrations may range from 0.015625 to
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0.5 pg/mL.

o Inoculate: Take mycelial plugs (e.g., 4 mm diameter) from the edge of a 5-day-old colony and
place them onto the center of the prepared AEA plates.

o Incubate: Incubate the plates at a suitable temperature (e.g., 28°C) for a set period (e.g., 7
days).

o Measure and Calculate: Measure the colony diameter in two perpendicular directions. The
median effective concentration (ECso) is calculated based on the inhibition rates of mycelial
growth across the different concentrations.

Protocol for Assessing Physiological Effects on Fungi

To investigate the physiological impact of picoxystrobin on fungal cells, you can measure ATP biosynthesis

and cell membrane permeability [2].

o ATP Biosynthesis Assay:

o Culture the fungus in liquid media (e.g., Yeast Extract Peptone Dextrose broth) with and without
picoxystrobin treatment.

o Use a commercial ATP assay kit (e.g., luciferin-luciferase based) to measure and compare the
ATP levels in the fungal mycelia from treated and control groups.

¢ Cell Membrane Permeability Assay:

o This can be assessed by measuring the relative electrical conductivity of the fungal suspension.

o Harvest mycelia, wash, and place them in a sterile distilled water solution.

o Use a conductivity meter to measure the electrolyte leakage from the mycelia over time after
picoxystrobin treatment. An increase in conductivity indicates higher membrane permeability
and damage.

The diagram below illustrates the experimental workflow for evaluating a fungicide's efficacy and effects.
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Protocol for In Planta Field Evaluation
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This protocol outlines how to evaluate the combined effect of picoxystrobin and nitrogen on crops like

winter wheat [1].

e Key Materials:

o Fungicides: Picoxystrobin, triazole fungicide (e.g., epoxiconazole as a base program).
o Nitrogen Source: Foliar urea solution (e.g., 40 kg N ha™1) or granular fertilizer.
o Experimental Design: Field plots with a randomized block design.

¢ Procedure:

o Apply Fungicide: Apply picoxystrobin (e.g., at the start of stem extension) in addition to a
base triazole program. Include control plots that receive only the base program.

o Apply Nitrogen: Apply the foliar nitrogen (e.g., at anthesis) or granular nitrogen (e.g., at flag
leaf emergence) to the designated plots.

o Assess Disease & Senescence: Monitor disease levels and record the senescence of the flag
leaf over time.

o Evaluate Yield and Quality: At harvest, measure key parameters: grain yield, thousand grain
weight, specific weight, Hagberg falling number, blackpoint, and protein concentration.

The diagram below summarizes the established mode of action of picoxystrobin at the cellular level.
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Smolecule, [2026]. [Online PDF]. Available at:

[https://www.smolecule.com/products/b639991#optimizing-picoxystrobin-application-nitrogen-

interaction]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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